Cas no 1242339-94-1 (4-Chloro-1,8-naphthyridine-2,7-diamine)

• Product Name: 4-Chloro-1,8-naphthyridine-2,7-diamine
• CAS No: 1242339-94-1
• MF: C₈H₇ClN₄
• MW: 194.620979547501
• CID: 5737220
• PubChem ID: 50998463
• Update Time: 2025-06-26

4-Chloro-1,8-naphthyridine-2,7-diamine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1,8-naphthyridine-2,7-diamine
• 1242339-94-1
• AKOS006335081
• 1,8-Naphthyridine-2,7-diamine, 4-chloro-

• MDL： MFCD16556227
• Inchi： 1S/C8H7ClN4/c9-5-3-7(11)13-8-4(5)1-2-6(10)12-8/h1-3H,(H4,10,11,12,13)
• InChI Key： OKGBQPWWXPUMII-UHFFFAOYSA-N
• SMILES： ClC1C=C(N)N=C2C=1C=CC(N)=N2

Computed Properties

• Exact Mass: 194.0359239g/mol
• Monoisotopic Mass: 194.0359239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 1.538±0.06 g/cm3(Predicted)
• Boiling Point: 412.2±40.0 °C(Predicted)
• pka: 5.47±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 4-Chloro-1,8-naphthyridine-2,7-diamine

Introduction to 4-Chloro-1,8-naphthyridine-2,7-diamine (CAS No: 1242339-94-1)

4-Chloro-1,8-naphthyridine-2,7-diamine, identified by its Chemical Abstracts Service (CAS) number 1242339-94-1, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic amine derivative belongs to the naphthyridine family, a class of nitrogen-containing heterocycles that have garnered considerable attention due to their versatile biological activities and structural properties. The presence of both chloro and amino substituents on the naphthyridine core imparts unique reactivity and functionality, making it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of 4-Chloro-1,8-naphthyridine-2,7-diamine consists of a fused bicyclic system containing two nitrogen atoms. The chloro group at the 4-position and the amino groups at the 2- and 7-positions contribute to its reactivity in various chemical transformations. These functional groups enable the compound to participate in nucleophilic substitution reactions, metal coordination, and further derivatization, which are crucial for its application in medicinal chemistry.

In recent years, 4-Chloro-1,8-naphthyridine-2,7-diamine has been extensively studied for its potential in drug discovery. Its structural motif is reminiscent of well-known bioactive molecules, such as antiviral and anticancer agents. The naphthyridine core is particularly interesting because it can mimic the binding pockets of various biological targets, including enzymes and receptors. This feature has led to its exploration as a lead compound in the synthesis of inhibitors targeting diseases like cancer and infectious disorders.

One of the most compelling aspects of 4-Chloro-1,8-naphthyridine-2,7-diamine is its role in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. Researchers have leveraged the structural flexibility of 4-Chloro-1,8-naphthyridine-2,7-diamine to design molecules that can selectively inhibit specific kinases. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of tyrosine kinases, which are overactive in many forms of cancer.

Moreover, the chloro substituent in 4-Chloro-1,8-naphthyridine-2,7-diamine serves as a versatile handle for further functionalization. It can be readily converted into other functional groups through various synthetic protocols, such as nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. This adaptability has allowed chemists to generate a library of derivatives with tailored properties for specific applications. For example, replacing the chloro group with an azido or alkyne moiety can open up possibilities for click chemistry applications or bioconjugation strategies.

The pharmacological profile of 4-Chloro-1,8-naphthyridine-2,7-diamine has been explored in several preclinical studies. These studies have highlighted its potential as an antitumor agent due to its ability to disrupt key signaling pathways involved in cell proliferation and survival. Additionally, its interaction with DNA-binding proteins has been investigated, suggesting possible applications in gene therapy or targeted drug delivery systems. The compound's ability to cross cell membranes also makes it an attractive candidate for oral administration.

Recent advancements in computational chemistry have further enhanced the utility of 4-Chloro-1,8-naphthyridine-2,7-diamine. Molecular modeling techniques have been employed to predict binding affinities and optimize lead structures before experimental synthesis. These computational approaches have accelerated the drug discovery process by identifying promising candidates with high potential for biological activity. Furthermore, virtual screening methods have been used to mine large databases for similar compounds that might offer improved efficacy or reduced toxicity.

The synthetic methodologies for preparing 4-Chloro-1,8-naphthyridine-2,7-diamine have also seen significant development. Traditional multi-step syntheses involving condensation reactions between appropriately substituted precursors have been refined over time to improve yield and purity. Modern techniques such as flow chemistry have been adapted to streamline these processes further. Additionally, green chemistry principles have been incorporated into these synthetic routes to minimize waste and hazardous byproducts.

The industrial relevance of 4-Chloro-1,8-naphthyridine-2,7-diamine cannot be overstated. Pharmaceutical companies are actively seeking novel compounds like this one to develop next-generation therapeutics. Its unique structural features make it a valuable building block for libraries used in high-throughput screening campaigns aimed at identifying new drug candidates. As research continues to uncover new biological targets and mechanisms underlying disease pathogenesis,4-Chloro-1